Preproatrial natriuretic factor (104-123)

• IUPAC Name: (2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-3-carboxypropanoyl]amino]-5-carbamimidamidopentanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-4-methylpentanoyl]amino]-5-carbamimidamidopentanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoic acid
• InChI: InChI=1S/C94H171N31O28/c1-45(2)35-60(116-73(134)51(12)108-85(146)66(42-127)122-78(139)58(26-20-32-105-93(100)101)112-83(144)65(40-70(131)132)120-87(148)67(43-128)121-74(135)54(97)41-126)81(142)118-63(38-48(7)8)80(141)110-56(24-16-18-30-96)77(138)123-68(44-129)86(147)113-55(23-15-17-29-95)76(137)117-62(37-47(5)6)79(140)111-57(25-19-31-104-92(98)99)75(136)107-50(11)72(133)115-61(36-46(3)4)82(143)119-64(39-49(9)10)84(145)124-71(53(14)130)89(150)109-52(13)90(151)125-34-22-28-69(125)88(149)114-59(91(152)153)27-21-33-106-94(102)103/h45-69,71,126-130H,15-44,95-97H2,1-14H3,(H,107,136)(H,108,146)(H,109,150)(H,110,141)(H,111,140)(H,112,144)(H,113,147)(H,114,149)(H,115,133)(H,116,134)(H,117,137)(H,118,142)(H,119,143)(H,120,148)(H,121,135)(H,122,139)(H,123,138)(H,124,145)(H,131,132)(H,152,153)(H4,98,99,104)(H4,100,101,105)(H4,102,103,106)/t50-,51-,52-,53+,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,71-/m0/s1
• InChI Key: PBZROVYZANOHJC-IGEHTQFKSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(C(C)O)C(=O)NC(C)C(=O)N1CCCC1C(=O)NC(CCCNC(=N)N)C(=O)O)NC(=O)C(C)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC(C)C)NC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(CO)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C(CO)N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](C)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCCNC(=N)N)C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H](CO)N)O
• Molecular Formula: C94H171N31O28
• DSSTOX Substance ID: DTXSID60149929
• Molecular Weight: 2183.6 g/mol
• CAS RN: 112160-83-5

Description

Preproatrial natriuretic factor (104-123) is a peptide hormone that is synthesized and secreted by the heart. It is an important biomarker for cardiac function and has been extensively studied for its role in regulating blood pressure, fluid balance, and electrolyte homeostasis.

Mechanism Of Action

Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) acts on the kidneys to increase sodium and water excretion, which leads to a decrease in blood volume and blood pressure. It also acts on the blood vessels to promote vasodilation, which further reduces blood pressure. The mechanism of action of preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) is mediated by binding to the natriuretic peptide receptor A (NPR-A) and activating the guanylyl cyclase signaling pathway.

Biochemical And Physiological Effects

Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) has several biochemical and physiological effects. It increases the excretion of sodium and water by the kidneys, which leads to a decrease in blood volume and blood pressure. It also promotes vasodilation, which further reduces blood pressure. Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) has been shown to have anti-inflammatory and anti-fibrotic effects in the heart, which may be beneficial in the treatment of heart failure.

Advantages And Limitations For Lab Experiments

Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) is a useful biomarker for cardiac function and has been extensively studied in clinical and laboratory settings. However, there are some limitations to using preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) in lab experiments. It is a relatively unstable peptide and can degrade quickly if not handled properly. It also requires specialized equipment and techniques for measurement, which can be costly and time-consuming.

Future Directions

There are several future directions for research on preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)). One area of research is the development of new diagnostic and therapeutic applications for preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) in the treatment of cardiovascular diseases. Another area of research is the investigation of the role of preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) in other physiological systems, such as the nervous system and the immune system. Finally, there is a need for further research on the mechanisms of action of preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) and its interactions with other signaling pathways in the body.

Synthesis Methods

Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) is synthesized from the precursor protein, pro-atrial natriuretic factor (pro-ANF). Pro-ANF is synthesized in the cardiac atria and is cleaved by the enzyme corin to produce preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)). Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) is then secreted into the bloodstream and acts as a hormone.

Scientific Research Applications

Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) has been extensively studied for its role in regulating blood pressure, fluid balance, and electrolyte homeostasis. It is a biomarker for cardiac function and has been used in clinical studies to diagnose and monitor heart failure. Preproatrial natriuretic factor (Preproatrial natriuretic factor (104-123)) has also been studied for its potential therapeutic applications in the treatment of cardiovascular diseases.